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Compound of Interest

Compound Name: Bms ccr2 22

Cat. No.: B7909903 Get Quote

For researchers, scientists, and drug development professionals utilizing the potent and

selective CCR2 antagonist, BMS CCR2 22, this technical support center provides essential

guidance on experimental design, troubleshooting, and data interpretation. A critical aspect of

in vitro and in vivo studies with small molecule inhibitors is accounting for the effects of the

vehicle used to dissolve and deliver the compound. This guide offers detailed protocols and

frequently asked questions (FAQs) to help you distinguish between the pharmacological effects

of BMS CCR2 22 and any potential artifacts introduced by the vehicle.

Quick Facts: BMS CCR2 22
Property Value

Molecular Weight 593.66 g/mol

Formula C₂₈H₃₄F₃N₅O₄S

Binding Affinity (IC₅₀) 5.1 nM[1]

Functional Antagonism (Calcium Flux IC₅₀) 18 nM

Functional Antagonism (Chemotaxis IC₅₀) 1 nM

Solubility
Soluble to 100 mM in DMSO and to 10 mM in

ethanol.

Storage Store at +4°C.
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Frequently Asked Questions (FAQs)
Q1: What is a vehicle and why is a vehicle control necessary?

A vehicle is an inert substance used to dissolve and deliver a drug or compound of interest,

such as BMS CCR2 22. A vehicle control group in an experiment is treated with the vehicle

alone, without the active compound. This is crucial to ensure that any observed effects are due

to the compound itself and not the solvent.

Q2: What are the recommended vehicles for BMS CCR2 22?

For in vitro experiments, Dimethyl Sulfoxide (DMSO) is the most common solvent for preparing

high-concentration stock solutions of BMS CCR2 22. For in vivo studies, a common

preparation involves dissolving BMS CCR2 22 in DMSO and then diluting it in corn oil. A

recommended formulation is 10% DMSO and 90% corn oil.

Q3: Can the vehicle itself affect my experimental results?

Yes. High concentrations of DMSO (>0.5%) can be toxic to cells in culture, potentially inhibiting

proliferation or inducing cell death. Even at lower, non-toxic concentrations, DMSO can

sometimes stimulate cell growth. Similarly, corn oil administered in vivo can have dose-

dependent effects on gene expression and may influence the gut microbiome and immune

responses, particularly in mice. Therefore, it is imperative to include a vehicle-only control

group in all experiments.

Q4: How should I prepare a stock solution of BMS CCR2 22?

Prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous, cell-culture grade

DMSO. Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles and

store at -20°C or -80°C for long-term stability.

Q5: My BMS CCR2 22 is precipitating out of solution in my cell culture media. What should I

do?

Precipitation can occur due to "solvent shock" when a concentrated DMSO stock is diluted into

an aqueous medium. To avoid this, ensure the final concentration of DMSO in your cell culture
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medium is as low as possible (ideally below 0.5%). You can also try pre-warming the media to

37°C before adding the compound and ensuring thorough mixing.
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Issue Potential Cause Suggested Solution

Inconsistent or no biological

effect of BMS CCR2 22

Compound Degradation: The

compound may be unstable in

the experimental conditions.

For long-term experiments,

consider refreshing the media

with a fresh preparation of the

inhibitor at regular intervals.

Incorrect Concentration: The

concentration used may be too

low for effective target

inhibition.

Perform a dose-response

experiment to determine the

optimal concentration for your

specific cell line and

experimental endpoint.

Poor Cell Permeability: The

compound may not be

efficiently entering the cells.

Review the physicochemical

properties of the inhibitor. If

poor permeability is suspected,

ensure proper solubilization.

High cellular toxicity observed,

even at low concentrations

Off-Target Toxicity: The

inhibitor may be affecting other

essential cellular pathways.

Use the lowest effective

concentration of the inhibitor. If

possible, compare your results

with those from a structurally

different CCR2 antagonist.

Solvent Toxicity: The

concentration of the vehicle

(e.g., DMSO) may be too high.

Ensure the final concentration

of the solvent in your cell

culture media is below the

toxic threshold for your cell line

(typically <0.5% for DMSO).

Always include a vehicle

control to assess solvent

toxicity.

High variability between

experimental replicates

Inconsistent Compound

Concentration: Errors in

pipetting or serial dilutions.

Prepare a master mix of the

inhibitor in the media to add to

all relevant wells. Use

calibrated pipettes for

accuracy.

Biological Variability:

Differences in cell seeding

Standardize your cell seeding

protocol and use cells within a
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density or passage number. consistent passage number

range.

Edge Effects in Multi-Well

Plates: Evaporation from outer

wells can concentrate the

compound.

Avoid using the outer wells of

multi-well plates for critical

experiments or fill them with

sterile media or PBS to

minimize evaporation.

Experimental Protocols
In Vitro Cell-Based Assay Protocol (General)
This protocol provides a general framework for treating cells with BMS CCR2 22. Specific cell

numbers and incubation times should be optimized for your particular assay (e.g., proliferation,

migration, invasion).

Cell Seeding: Plate your cells in the appropriate multi-well plate at a predetermined density

and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

Compound Preparation:

Thaw an aliquot of your high-concentration BMS CCR2 22 stock solution (e.g., 10 mM in

DMSO).

Prepare serial dilutions of BMS CCR2 22 in your complete cell culture medium to achieve

the desired final concentrations.

Crucially, prepare a vehicle control by performing the same serial dilutions with pure

DMSO, ensuring the final DMSO concentration in the control wells matches the highest

concentration in the treated wells.

Cell Treatment:

Remove the old media from your cells.

Add the media containing the different concentrations of BMS CCR2 22 or the vehicle

control to the appropriate wells.
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Incubation: Incubate the cells for the desired experimental duration.

Assay Endpoint: Proceed with your specific assay to measure the desired outcome (e.g., cell

viability, migration, protein expression).

In Vivo Dosing Protocol
This protocol is based on a common method for preparing and administering lipophilic

compounds to rodents.

Dosing Solution Preparation:

Prepare a stock solution of BMS CCR2 22 in DMSO (e.g., 20.8 mg/mL).

To prepare the final dosing solution, add the DMSO stock solution to corn oil in a 1:9 ratio

(10% DMSO, 90% corn oil). For example, to make 1 mL of dosing solution, add 100 µL of

the 20.8 mg/mL DMSO stock to 900 µL of corn oil.

Mix thoroughly to ensure a homogenous solution. It is recommended to prepare this

solution fresh on the day of use.

Vehicle Control Preparation: Prepare a vehicle control solution containing 10% DMSO and

90% corn oil without BMS CCR2 22.

Animal Dosing:

Acclimatize animals to the housing conditions for at least one week before the experiment.

Record the body weight of each animal before dosing.

Administer the prepared BMS CCR2 22 solution or the vehicle control via the chosen

route of administration (e.g., oral gavage, intraperitoneal injection).

Monitoring: Regularly observe the animals for any signs of toxicity or adverse effects.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: CCR2 Signaling Pathway and the antagonistic action of BMS CCR2 22.
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Caption: A generalized workflow for in vitro experiments using BMS CCR2 22.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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